Cas no 2655-83-6 (Phenetole, m-chloro-)
Phenetole, m-chloro-, is a chlorinated aromatic ether with the molecular formula C8H9ClO. This compound is characterized by the presence of a chloro substituent at the meta position relative to the ethoxy group on the benzene ring. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The meta-chloro substitution enhances its reactivity in electrophilic aromatic substitution reactions, making it a valuable building block for further functionalization. Its stability and well-defined structure allow for precise control in synthetic pathways. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its potential irritant properties.
Phenetole, m-chloro- structure
Product Name:Phenetole, m-chloro-
Phenetole, m-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenetole, m-chloro-
- 1-chloro-3-ethoxybenzene
- 3-CHLOROPHENETOLE
- 3-chlorophenetol
- 3-Chlor-phenetol
- Aethyl-(3-chlor-phenyl)-aether
- Benzene,1-chloro-3-ethoxy
- m-chloroethoxybenzene
- m-Chlor-phenetol
- Phenetole,m-chloro
- 2655-83-6
- SCHEMBL315808
- FT-0615503
- NS00028135
- DTXSID40181125
- A818506
- J-016473
- m-Chlorophenyl ethyl ether
- 3-Chlorophenetole, 97%
- 1-chloranyl-3-ethoxy-benzene
- Benzene, 1-chloro-3-ethoxy-
- EINECS 220-185-3
- 1-Chloro-3-ethoxybenzene #
- AKOS008947784
- InChI=1/C8H9ClO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H
- HNMYSCABMYNGTP-UHFFFAOYSA-N
- 1-chloro-3-ethoxy-benzene
- MFCD00672978
- HS-6089
-
- Inchi： 1S/C8H9ClO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
- InChI Key： HNMYSCABMYNGTP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)OCC
Computed Properties
- Exact Mass: 156.03400
- Monoisotopic Mass: 156.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.12 g/mL at 25 °C(lit.)
- Boiling Point: 86.5 °C12 mm Hg(lit.)
- Flash Point: 198 °F
- Refractive Index: n20/D 1.525(lit.)
- PSA: 9.23000
- LogP: 2.73870
- Solubility: Not available
Phenetole, m-chloro- Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phenetole, m-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-231640-10 ml |
3-Chlorophenetole, |
2655-83-6 | 10 ml |
￥602.00 | 2023-09-05 | ||
| abcr | AB603603-10g |
3-Chlorophenetole; . |
2655-83-6 | 10g |
€174.90 | 2024-07-19 | ||
| abcr | AB603603-25g |
3-Chlorophenetole; . |
2655-83-6 | 25g |
€294.10 | 2024-07-19 | ||
| abcr | AB603603-100g |
3-Chlorophenetole; . |
2655-83-6 | 100g |
€814.40 | 2024-07-19 |
Phenetole, m-chloro- Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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